molecular formula C8H9BrN2O2 B2711082 3-Bromo-5,6,7,8-tetrahydroimidazo[1,5-a]pyridine-7-carboxylic acid CAS No. 1782051-01-7

3-Bromo-5,6,7,8-tetrahydroimidazo[1,5-a]pyridine-7-carboxylic acid

Cat. No. B2711082
CAS RN: 1782051-01-7
M. Wt: 245.076
InChI Key: JRADPOJQANPXFM-UHFFFAOYSA-N
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Description

3-Bromo-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine is a chemical compound with the molecular formula C7H9BrN2 . It’s provided by Sigma-Aldrich to early discovery researchers as part of a collection of unique chemicals .


Molecular Structure Analysis

The molecular structure of this compound includes a bromine atom attached to a complex ring structure that includes both nitrogen and carbon atoms . The exact structure would need to be confirmed through techniques such as X-ray crystallography or NMR spectroscopy.

Scientific Research Applications

Synthesis and Structural Characterization

Research on related compounds, such as imidazo[1,2-a]pyridines, underscores the importance of synthesis and structural characterization in developing pharmaceuticals and advanced materials. For example, studies on the synthesis of 3-aminoimidazo[1,2-a]pyridines using ionic liquids demonstrate innovative approaches to improve yields and simplify reaction workups (Shaabani, Soleimani, & Maleki, 2006). Similarly, research on organometallic complexes with potential as cyclin-dependent kinase (Cdk) inhibitors reveals the compound's utility in designing anticancer agents (Stepanenko, Novak, Mühlgassner, Roller, Hejl, Arion, Jakupec, & Keppler, 2011).

Pharmacological Applications

The structural motif of imidazo[1,5-a]pyridine is significant in medicinal chemistry, particularly in the development of antiprotozoal agents. Research on dicationic imidazo[1,2-a]pyridines and tetrahydro-imidazo[1,2-a]pyridines as antiprotozoal agents illustrates the potential of these compounds in treating infections caused by Trypanosoma and Plasmodium species, offering insights into therapeutic applications (Ismail, Brun, Wenzler, Tanious, Wilson, & Boykin, 2004).

Safety and Hazards

This compound may cause skin irritation, serious eye irritation, and may cause respiratory irritation . It’s important to handle it with appropriate safety precautions.

properties

IUPAC Name

3-bromo-5,6,7,8-tetrahydroimidazo[1,5-a]pyridine-7-carboxylic acid
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H9BrN2O2/c9-8-10-4-6-3-5(7(12)13)1-2-11(6)8/h4-5H,1-3H2,(H,12,13)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JRADPOJQANPXFM-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN2C(=CN=C2Br)CC1C(=O)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H9BrN2O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

245.07 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

1782051-01-7
Record name 3-bromo-5H,6H,7H,8H-imidazo[1,5-a]pyridine-7-carboxylic acid
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